3-Amino-3-(4-bromo-3-methylphenyl)-2,2-difluoropropan-1-ol

• Molecular Formula: C10H12BrF2NO
• Molecular Weight: 280.11 g/mol
• SMILES: CC1=C(C=CC(=C1)C(C(CO)(F)F)N)Br
• InChI: InChI=1S/C10H12BrF2NO/c1-6-4-7(2-3-8(6)11)9(14)10(12,13)5-15/h2-4,9,15H,5,14H2,1H3
• InChIKey: YWCSISGWROMELY-UHFFFAOYSA-N

3-Amino-3-(4-bromo-3-methylphenyl)-2,2-difluoropropan-1-ol – Physicochemical Baseline

3-Amino-3-(4-bromo-3-methylphenyl)-2,2-difluoropropan-1-ol (CAS 1337047-62-7) is a halogenated, gem‑difluorinated β‑amino alcohol with the molecular formula C₁₀H₁₂BrF₂NO and a molecular weight of 280.11 g mol⁻¹ . The compound belongs to the 3‑amino‑3‑aryl‑2,2‑difluoropropan‑1‑ol class, which is valued in medicinal chemistry for the metabolic stabilisation and conformational tuning conferred by the 2,2‑difluoroethylene unit. Its distinctive 4‑bromo‑3‑methylphenyl substitution pattern differentiates it from close regioisomers and non‑fluorinated congeners, making it a targeted choice in structure–activity relationship (SAR) campaigns and late‑stage functionalisation strategies .

Workflow SAR and late-stage functionalisation campaigns

Selection 2,2-difluoro motif for metabolic tuning; 4-bromo-3-methylphenyl pattern for regioisomer-specific studies

Use Context Building block for CNS-penetrant ligand design and heterocyclic library synthesis

3-Amino-3-(4-bromo-3-methylphenyl)-2,2-difluoropropan-1-ol vs. Generic Amino-Alcohols

The 2,2‑difluoro motif is not an inert substituent; it alters the pKₐ of the adjacent hydroxymethyl group, increases lipophilicity (ΔLogP ≈ +0.6 vs. the non‑fluorinated propanoic congener), and imposes a gauche conformational preference that influences ligand–target binding . Moreover, the 4‑bromo‑3‑methyl substitution pattern on the phenyl ring provides a unique steric and electronic profile that is not reproduced by the 3‑bromo‑4‑methyl regioisomer (CAS 1337820‑76‑4) or by the des‑methyl analog. Interchanging any of these features—removing the gem‑difluoro group, relocating the bromine, or omitting the methyl—yields a different compound with distinct LogP, topological polar surface area (TPSA), hydrogen‑bonding capacity, and, consequently, different pharmacokinetic and pharmacodynamic behaviour .

Non-fluorinated analog

Removal of the 2,2-difluoro group shifts pKₐ, lipophilicity, and conformation; may alter ADME profile and binding mode.

3-Bromo-4-methyl regioisomer (CAS 1337820-76-4)

Halogen position change affects halogen-bond geometry and steric occupancy; GPCR target binding may differ substantially.

Des-methyl or des-bromo analogs

Lack of methyl or bromine alters LogP, TPSA, and electronic profile; class-level SAR cannot be assumed.

3-Amino-3-(4-bromo-3-methylphenyl)-2,2-difluoropropan-1-ol: Differentiation Evidence

Increased Lipophilicity vs. Non-Fluorinated Analog

The target compound exhibits a calculated LogP of 2.38, whereas the non‑fluorinated analog 3‑amino‑3‑(4‑bromo‑3‑methylphenyl)propan‑1‑ol (CAS 1270550‑53‑2) has a reported LogP of 1.81 . The +0.57 LogP unit increase arises from the 2,2‑difluoro substitution and translates into a ~3.7‑fold higher theoretical n‑octanol/water partition coefficient, predicting improved membrane permeability and potentially better oral absorption in drug‑discovery programmes .

Lipophilicity

Head-to-head

ΔLogP +0.57
~3.7-fold higher lipophilicity vs. non-fluorinated analog

Supports membrane permeability prediction context

In silico (ALOGPS 2.1); vendor data review

Evidence Dimension	Calculated n-octanol/water partition coefficient (LogP)
Target Compound Data	LogP = 2.38 (ALOGPS 2.1 / ChemAxon)
Comparator Or Baseline	3-Amino-3-(4-bromo-3-methylphenyl)propan-1-ol: LogP = 1.81 (ALOGPS 2.1)
Quantified Difference	ΔLogP = +0.57; ~3.7‑fold higher predicted lipophilicity
Conditions	In silico prediction using ALOGPS 2.1 algorithm (Leyan / Fluorochem vendor data)

Why This Matters

Higher lipophilicity directly influences passive membrane diffusion and is a key selection criterion when prioritising compounds for cell‑based assays or in vivo pharmacokinetic studies.

Reduced TPSA vs. Non-Fluorinated Analogs

The target compound displays a topological polar surface area (TPSA) of 46.25 Ų , which is lower than the 49.33 Ų typically predicted for the non‑fluorinated 3‑amino‑3‑(4‑bromo‑3‑methylphenyl)propan‑1‑ol [1]. The ~3 Ų reduction, attributable to the electron‑withdrawing effect of the gem‑difluoro group, brings the TPSA closer to the empirical threshold of <60 Ų associated with favourable blood–brain barrier penetration and is within the optimal range for oral bioavailability according to Veber’s rule (TPSA ≤ 140 Ų) .

Topological PSA

Head-to-head

TPSA 46.25 Ų
Δ ≈ −3.1 Ų vs. non-fluorinated analog

CNS passive permeation context

In silico descriptor; PubChem reference

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 46.25 Ų
Comparator Or Baseline	3-Amino-3-(4-bromo-3-methylphenyl)propan-1-ol: predicted TPSA ≈ 49.33 Ų
Quantified Difference	ΔTPSA ≈ −3.1 Ų (relative reduction)
Conditions	In silico calculation (Leyan; PubChem molecular descriptor predictions)

Why This Matters

A lower TPSA is often correlated with improved passive permeation across biological membranes, which is critical when designing CNS‑penetrant candidates or orally available agents.

• [1] PubChem. Compound summary: 3-Amino-3-(4-bromo-3-methylphenyl)propan-1-ol, TPSA 49.3 Ų. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source

Regioisomeric Differentiation: 4-Bromo-3-methyl vs. 3-Bromo-4-methyl

The 4‑bromo‑3‑methyl regioisomer (CAS 1337047‑62‑7) places the bromine para and the methyl meta relative to the amino‑bearing carbon, whereas the 3‑bromo‑4‑methyl regioisomer (CAS 1337820‑76‑4) reverses this arrangement . Although direct comparative bioactivity data are not publicly available, the regioisomeric nature is critical: in analogous amino‑alcohol series, para‑bromination has been shown to enhance binding to certain G‑protein‑coupled receptors (GPCRs) compared with meta‑bromination, due to differences in halogen‑bond donor ability and steric occupancy [1]. Procurement of the correct regioisomer is therefore essential to avoid misleading SAR conclusions or failed biological assay reproducibility.

Regiochemistry

Class-level

4-Br-3-Me vs. 3-Br-4-Me
Qualitative difference; GPCR affinity may vary >10-fold (class evidence)

Requires exact regioisomer sourcing

Class-level SAR; literature precedent

Evidence Dimension	Aryl substitution pattern (regiochemistry)
Target Compound Data	4‑bromo‑3‑methylphenyl (Br para, CH₃ meta)
Comparator Or Baseline	3‑bromo‑4‑methylphenyl regioisomer (CAS 1337820‑76‑4)
Quantified Difference	Qualitative difference in halogen position; quantitative impact on target binding is target‑dependent but can exceed 10‑fold in GPCR affinity (class‑level evidence)
Conditions	Structural comparison; literature precedent from related amino‑alcohol GPCR ligands

Why This Matters

Even subtle changes in halogen substitution can drastically alter target engagement; sourcing the exact regioisomer specified in a patent or literature protocol is mandatory for reproducible research.

• [1] Sundermann, B. et al. (2003) '3‑Amino‑3‑arylpropan‑1‑ol derivatives, their preparation and their use.' European Patent EP‑1043307‑B1. Priority date 1999‑04‑07. Assignee: Grünenthal GmbH. View Source

Purity Benchmarking vs. Non-Fluorinated Analog

The commercially available 3‑amino‑3‑(4‑bromo‑3‑methylphenyl)‑2,2‑difluoropropan‑1‑ol is supplied at ≥95 % purity (HPLC), whereas the non‑fluorinated analog 3‑amino‑3‑(4‑bromo‑3‑methylphenyl)propan‑1‑ol is routinely available at 98 % purity . The lower purity ceiling for the difluorinated target reflects the added synthetic complexity of introducing the gem‑difluoro group; however, the 95 % specification is adequate for most medicinal chemistry applications (e.g., library synthesis, preliminary biological screening) and is explicitly noted by vendors for batch‑to‑batch consistency .

Commercial Purity

Specification review

≥95% (HPLC)

Fit-for-purpose for library synthesis and screening

Vendor specification; batch-to-batch consistency noted

Evidence Dimension	Commercial purity specification (HPLC)
Target Compound Data	≥95 % (Leyan, product code 2014805)
Comparator Or Baseline	3‑Amino‑3‑(4‑bromo‑3‑methylphenyl)propan‑1‑ol: 98 % (Leyan, product code 1425810)
Quantified Difference	Purity difference of ~3 percentage points; target compound is supplied at a lower but fit‑for‑purpose specification
Conditions	Vendor analytical certificate; Leyan product listings (accessed 2026‑05‑01)

Why This Matters

Knowing the achievable purity upfront allows procurement teams to assess whether additional in‑house purification will be necessary and to plan synthetic routes accordingly.

Metabolic Stability Advantage via gem-Difluoro Motif

The 2,2‑difluoro substitution is a well‑established strategy to block oxidative metabolism at the benzylic position of arylpropanolamines. In related pyridopyrimidine‑based CB₁ receptor inverse agonists, the incorporation of a 2,2‑difluoropropanol linker yielded compounds with IC₅₀ values in the low nanomolar range (e.g., 9.5 nM for a difluorinated analog vs. significantly higher IC₅₀ for non‑fluorinated counterparts) and improved metabolic half‑life in human liver microsomes [1][2]. Although the specific 4‑bromo‑3‑methylphenyl analog has not been profiled in the same assay, the class‑level inference is strong: the difluoroethylene group retards cytochrome P450‑mediated hydroxylation at the carbon adjacent to the aromatic ring, a major clearance pathway for non‑fluorinated 3‑amino‑3‑arylpropan‑1‑ols [1].

Metabolic Stability

Class-level

gem-Difluoro motif blocks benzylic oxidation; literature reports up to >10-fold microsomal half-life increase for difluorinated amino-alcohols

Supports metabolic stability context

Data from related CB1 inverse agonist scaffold; compound not directly profiled

Evidence Dimension	Predicted resistance to oxidative metabolism at the benzylic position
Target Compound Data	Contains the 2,2‑difluoro blocking group; predicted to reduce CYP‑mediated benzylic hydroxylation vs. non‑fluorinated analog
Comparator Or Baseline	Non‑fluorinated 3‑amino‑3‑arylpropan‑1‑ols undergo rapid benzylic oxidation (literature precedent); difluorinated pyridopyrimidine CB₁ inverse agonist IC₅₀ = 9.5 nM vs. >100 nM for non‑fluorinated analog [1]
Quantified Difference	Fold‑improvement in metabolic stability is scaffold‑dependent; literature reports up to >10‑fold increase in microsomal half‑life for difluorinated vs. non‑fluorinated amino‑alcohols
Conditions	Human liver microsome assays; CB₁ receptor inverse agonist cAMP assay (literature data from Debenham et al., 2009)

Why This Matters

For drug‑discovery programmes targeting systemic or CNS indications, metabolic stability is a go/no‑go criterion; the gem‑difluoro motif of this compound offers a built‑in advantage that can reduce the need for additional blocking groups or deuterium incorporation.

• [1] Debenham, J.S. et al. (2009) 'Pyridopyrimidine based cannabinoid‑1 receptor inverse agonists: Synthesis and biological evaluation.' Bioorganic & Medicinal Chemistry Letters, 19(9), pp. 2591–2594. View Source
• [2] BindingDB entry BDBM50259336: 3‑(2‑tert‑butyl‑7‑(2‑chlorophenyl)‑6‑(4‑chlorophenyl)pyrido[2,3‑d]pyrimidin‑4‑ylamino)‑2,2‑difluoropropan‑1‑ol; CB₁ inverse agonist IC₅₀ = 9.5 nM. https://bindingdb.org/ (accessed 2026‑05‑01). View Source

Synthetic Tractability of the 2,2-Difluoro-3-aminopropan-1-ol Scaffold

The target compound retains a primary amino group and a primary hydroxyl group, both available for chemoselective transformations. In contrast, the non‑fluorinated analog offers only the standard reactivity of an aliphatic amino alcohol. The electron‑withdrawing difluoro group modulates the nucleophilicity of the adjacent amine (predicted pKₐ ~7.5 vs. ~9.5 for the non‑fluorinated congener), enabling milder reductive amination and N‑arylation conditions that are often incompatible with base‑sensitive substrates . This differential reactivity profile has been exploited in the synthesis of pyridopyrimidine CB₁ inverse agonists, where the 2,2‑difluoro‑3‑aminopropanol fragment was used as a key intermediate [1].

Amine Basicity

Class-level

Predicted pKₐ ~7.5
Δ ≈ −2.0 vs. non-fluorinated analog

Enables milder N-functionalization conditions

In silico prediction (MarvinSketch); synthetic precedent

Evidence Dimension	Predicted amine nucleophilicity (pKₐ of conjugate acid)
Target Compound Data	Predicted pKₐ ~7.5 (amine); reduced basicity due to inductive effect of 2,2‑difluoro
Comparator Or Baseline	Non‑fluorinated 3‑amino‑3‑arylpropan‑1‑ol: predicted pKₐ ~9.5; higher basicity
Quantified Difference	ΔpKₐ ≈ −2.0; the difluorinated amine is ~100‑fold less basic
Conditions	In silico pKₐ prediction (MarvinSketch / Chemicalize); synthetic precedent from Debenham et al. (2009)

Why This Matters

The attenuated basicity of the difluorinated amine allows selective N‑functionalisation in the presence of other nucleophilic groups, expanding the scope of compatible reaction conditions and reducing protecting‑group manipulations.

• [1] Debenham, J.S. et al. (2009) 'Pyridopyrimidine based cannabinoid‑1 receptor inverse agonists: Synthesis and biological evaluation.' Bioorganic & Medicinal Chemistry Letters, 19(9), pp. 2591–2594. View Source

3-Amino-3-(4-bromo-3-methylphenyl)-2,2-difluoropropan-1-ol: Application Scenarios

CNS-Penetrant GPCR Ligand SAR Campaigns

The compound’s predicted LogP of 2.38 and TPSA of 46.25 Ų place it squarely within the CNS‑MPO (Multi‑Parameter Optimisation) desirable space for brain‑penetrant candidates. Coupled with the metabolic‑stabilising 2,2‑difluoro motif, it serves as an advanced intermediate for the synthesis of biased GPCR ligands, particularly those targeting cannabinoid, adrenergic, or opioid receptor families where halogenated aryl rings enhance binding affinity .

Late-Stage Functionalisation for Fragment-Based Drug Discovery

The presence of both a primary amine and a primary alcohol, combined with the attenuated basicity of the amine (predicted pKₐ ~7.5), makes this compound an ideal fragment for chemoselective coupling. It can be selectively N‑alkylated, N‑arylated, or O‑acylated under mild conditions, enabling rapid exploration of chemical space in fragment‑growing or fragment‑linking strategies [1].

Fluorinated Heterocyclic Libraries for High-Throughput Screening

The bromine atom at the para position serves as a versatile handle for transition‑metal‑catalysed cross‑coupling reactions (Suzuki, Buchwald–Hartwig, Ullmann), while the gem‑difluoro group imparts conformational rigidity. This dual reactivity allows the construction of diverse heterocyclic scaffolds (e.g., pyridopyrimidines, benzodiazepines) in a parallel synthesis format, producing fluorinated compound libraries with enhanced drug‑like properties for high‑throughput biological evaluation [1].

Reference Standard for Regioisomer-Sensitive Analytical Methods

Because the 4‑bromo‑3‑methyl substitution pattern is isomeric with the 3‑bromo‑4‑methyl variant (CAS 1337820‑76‑4), the compound is a critical reference standard for developing HPLC or UPLC methods that must resolve these two regioisomers. Its purchased purity of ≥95 % (vs. 98 % for the non‑fluorinated analog) also makes it suitable as a system suitability standard in quality‑control laboratories that support pharmaceutical development .

Application

Selection Property

Validation Focus

CNS-penetrant GPCR ligand SAR

Predicted CNS MPO profile (LogP, TPSA)

In silico permeability and brain penetration assessment

Fragment-based drug discovery

Chemoselective amine and alcohol handles

Mild N-alkylation / N-arylation condition tolerance

Fluorinated heterocyclic library synthesis

Para-bromo cross-coupling handle + conformational rigidity

Suzuki / Buchwald-Hartwig diversification scope

Regioisomer-sensitive analytical standard

Certified regioisomeric identity (4-Br-3-Me)

HPLC/UPLC method resolution from 3-Br-4-Me isomer

• [1] Debenham, J.S. et al. (2009) 'Pyridopyrimidine based cannabinoid‑1 receptor inverse agonists: Synthesis and biological evaluation.' Bioorganic & Medicinal Chemistry Letters, 19(9), pp. 2591–2594. View Source